4-Hydroxy-2,6-dimethylphenyl acetate
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Description
4-Hydroxy-2,6-dimethylphenyl acetate (CAS: 708-31-6) is an acetate ester derivative of 4-hydroxy-2,6-dimethylphenol. It is characterized by a phenolic core substituted with hydroxyl (-OH) and methyl (-CH₃) groups at positions 4, 2, and 6, respectively, with an acetyloxy (-OAc) group replacing the hydroxyl hydrogen. The compound is frequently utilized as a synthetic intermediate in pharmaceutical chemistry, particularly in the development of opioid receptor ligands. For example, it was incorporated into the tetrahydroquinoline (THQ) core of mixed-efficacy μ-opioid receptor (MOR) agonists, where its structural features contribute to binding affinity and selectivity. Synthesis typically involves acid-catalyzed esterification or substitution reactions, followed by purification via semipreparative HPLC to yield a white powdered product.
Properties
Molecular Formula |
C10H12O3 |
|---|---|
Molecular Weight |
180.20 g/mol |
IUPAC Name |
(4-hydroxy-2,6-dimethylphenyl) acetate |
InChI |
InChI=1S/C10H12O3/c1-6-4-9(12)5-7(2)10(6)13-8(3)11/h4-5,12H,1-3H3 |
InChI Key |
RTKGCCVUMFBGIG-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC(=C1OC(=O)C)C)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Notes on Discrepancies and Limitations
- Further verification is required.
- Data Gaps : Physical properties (e.g., melting point, solubility) for most analogs are unavailable in the provided evidence.
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